Cas no 1805546-68-2 (Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate
• CAS No: 1805546-68-2
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 4943723
• Update Time: 2025-05-19

Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate

• Inchi： 1S/C13H14BrNO3/c1-3-18-12(16)6-9-4-5-10(7-14)13(17-2)11(9)8-15/h4-5H,3,6-7H2,1-2H3
• InChI Key： UNDFOLWDEXAYSG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate

Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate (CAS No: 1805546-68-2)

Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate, with the CAS number 1805546-68-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a phenyl ring substituted with a bromomethyl group, a cyano group, and a methoxy group, all connected to an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate in the development of novel drug candidates. Its unique structure allows for the exploration of various pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have also investigated its role in enzyme inhibition studies, where the compound has shown promising results in targeting specific enzymes involved in disease pathways.

The synthesis of Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate involves a multi-step process that typically begins with the preparation of the phenolic precursor. The introduction of the bromomethyl group is achieved through nucleophilic substitution reactions, while the cyano and methoxy groups are introduced via nucleophilic aromatic substitution or direct substitution methods. The final step involves esterification to form the ethyl acetate derivative. These synthetic routes are optimized to ensure high yields and purity, making the compound suitable for advanced research applications.

In terms of physical properties, Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate is a crystalline solid with a melting point in the range of 120–130°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly studied, with findings indicating that it remains stable under normal storage conditions but may undergo decomposition under extreme thermal or oxidative stress.

The application of Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate extends beyond pharmaceutical research. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles, where its functional groups provide opportunities for cross-linking and surface modification. Additionally, its role in agrochemical development has been explored, particularly in the design of herbicides and fungicides with enhanced efficacy and reduced environmental impact.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate. Results suggest that it undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term persistence in aquatic environments. As such, researchers are actively exploring methods to enhance its biodegradability through structural modifications or enzymatic degradation pathways.

In conclusion, Ethyl 4-bromomethyl-2-cyano-3-methoxyphenylacetate (CAS No: 1805546-68-2) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and versatile functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly significant role in advancing scientific innovation.